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Compound Name:
6-Methoxypyridazine-4-boronic

Acid

Cat. No.: B11920461

Get Quote

Executive Summary & Compound Profile
6-Methoxypyridazine-4-boronic acid (CAS: 1003859-57-5) is a critical heterocyclic building

block employed primarily in Suzuki-Miyaura cross-coupling reactions for the synthesis of

bioactive pyridazine derivatives.[1][2]

As a Senior Application Scientist, I have observed that the solubility behavior of this compound

is frequently misunderstood. It does not behave like a simple organic solid; rather, it exists in a

dynamic equilibrium between its monomeric acid form and its trimeric anhydride (boroxine)

form. This guide provides a definitive framework for solvent selection, dissolution protocols, and

stability management.

Physicochemical Context
Molecular Weight: 153.93 g/mol [1][2]

Structural Challenge: The electron-deficient pyridazine ring combined with the methoxy

group creates a "push-pull" electronic system.[1][2] The polar boronic acid moiety (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b11920461#bc-rfq
https://www.benchchem.com/product/b11920461/docs?utm_src=pdf-body#technical-guide-solubility-handling-of-6-methoxypyridazine-4-boronic-acid
https://www.sigmaaldrich.cn/CN/zh/product/chemscenellcpreferredpartner/ciah9a70aa9e
https://pubchem.ncbi.nlm.nih.gov/compound/119086166
https://www.sigmaaldrich.cn/CN/zh/product/chemscenellcpreferredpartner/ciah9a70aa9e
https://pubchem.ncbi.nlm.nih.gov/compound/119086166
https://www.sigmaaldrich.cn/CN/zh/product/chemscenellcpreferredpartner/ciah9a70aa9e
https://pubchem.ncbi.nlm.nih.gov/compound/119086166
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11920461?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) dominates its solubility profile, making it amphiphilic but prone to dehydration.[2]

Critical Insight: "Insolubility" in organic solvents is often a misdiagnosis of boroxine formation.

[1][2] The trimer is less polar and may precipitate or form a gel, whereas the monomer is

generally more soluble in polar aprotic solvents.

Solvent Compatibility Matrix
The following data summarizes the qualitative solubility profile based on thermodynamic

interactions typical of electron-deficient heteroaryl boronic acids.

Table 1: Solubility Profile in Standard Laboratory
Solvents
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Solvent Class
Representative
Solvents

Solubility Rating
Application
Context

Polar Aprotic DMSO, DMF, DMAc High (>50 mg/mL)

Primary Reaction

Media. Best for stock

solutions.[1][2]

Stabilizes the

monomeric form via

H-bonding.[1][2]

Polar Protic Methanol, Ethanol High (20–50 mg/mL)

Reagent Preparation.

Promotes monomer

formation via

solvolysis of

boroxines.[2] Caution:

Potential for

esterification on

prolonged storage.[1]

[2]

Ethers
THF, 1,4-Dioxane,

DME

Moderate (5–20

mg/mL)

Suzuki Coupling Co-

solvents. Solubility

improves significantly

with the addition of

small amounts of

water or base.

Chlorinated DCM, Chloroform Low/Variable

Extraction Only.

Solubility is highly

dependent on the

hydration state.[2]

Boroxines are more

soluble here than the

free acid.[2]

Esters/Ketones Ethyl Acetate, Acetone Moderate Work-up/Purification.

Good for liquid-liquid

extraction but poor for

long-term storage due

to potential
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transesterification or

condensation.[1][2]

Hydrocarbons Hexanes, Heptane Insoluble

Anti-Solvents. Used to

precipitate the product

or wash away non-

polar impurities.[2]

Mechanistic Insight: The Boroxine Equilibrium
The most common failure mode in handling this compound is assuming that cloudiness implies

impurity.[2] In reality, it often indicates the presence of the boroxine trimer.

Mechanism: 3 × R-B(OH)₂

(R-BO)₃ + 3 H₂O[1][2]

In Dry Solvents (e.g., Anhydrous THF): The equilibrium shifts right (towards Boroxine), which

may precipitate or gel.

Corrective Action: Adding 1–2% water or methanol shifts the equilibrium left, regenerating

the soluble monomeric species.

Visualization: Solubility & Equilibrium Workflow
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Figure 1: The impact of solvent choice on the Boronic Acid-Boroxine equilibrium. Dry solvents

favor the less soluble trimer, while protic/wet solvents stabilize the soluble monomer.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.sigmaaldrich.cn/CN/zh/product/chemscenellcpreferredpartner/ciah9a70aa9e
https://pubchem.ncbi.nlm.nih.gov/compound/119086166
https://pubchem.ncbi.nlm.nih.gov/compound/119086166
https://pubchem.ncbi.nlm.nih.gov/compound/119086166
https://www.sigmaaldrich.cn/CN/zh/product/chemscenellcpreferredpartner/ciah9a70aa9e
https://pubchem.ncbi.nlm.nih.gov/compound/119086166
https://www.benchchem.com/product/b11920461/docs?utm_src=pdf-body-img#technical-guide-solubility-handling-of-6-methoxypyridazine-4-boronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11920461?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol A: Preparation of Stock Solution for Suzuki
Coupling
Context: Standard 0.5 M concentration for high-throughput screening.

Weighing: Weigh 77 mg of 6-Methoxypyridazine-4-boronic acid into a vial.

Solvent Choice: Add 1.0 mL of 1,4-Dioxane or DME.[1][2]

Observation: The solution may appear cloudy or contain suspended solids.[1][2]

Activation (The "Trick"): Add 50 µL of Water (degassed).

Why: This breaks the boroxine trimer.[1][2]

Result: The solution should clarify rapidly.

Base Addition: If using immediately, add the aqueous base (e.g., K₂CO₃ or Cs₂CO₃).

Note: The boronic acid converts to the boronate anion (

), which is highly soluble in the aqueous/organic emulsion.[2]

Protocol B: NMR Sample Preparation (Solubility
Validation)
Context: Verifying purity and structure without degradation.

Solvent: Use DMSO-d6 (0.6 mL).[1][2]

Why: DMSO prevents boroxine formation and slows protodeboronation compared to

MeOD.[1][2]

Dissolution: Vortex for 30 seconds. If solids persist, sonicate for 1 minute at <30°C.

Warning: Do not heat >40°C. Pyridazine boronic acids are thermally sensitive and can

undergo protodeboronation (loss of boron).[2]
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Analysis: Look for broad peaks around 8.0–9.0 ppm (B-OH protons).[1][2] Sharp peaks

indicate a clean monomer; disappearance suggests degradation.[1][2]

Stability & Troubleshooting
Common Issue: Protodeboronation
Pyridazines are electron-deficient.[1][2] Under acidic or high-temperature neutral conditions,

the C-B bond is labile.[1]

Symptom: Loss of starting material in LCMS; appearance of 3-methoxypyridazine (m/z

~110).[1][2]

Prevention:

Avoid storing in Methanol/Ethanol for >24 hours (solvolysis leads to boronic esters which

hydrolyze slowly).[1][2]

Always store solids at -20°C with a desiccant.[1][2]

During reactions, ensure basic conditions are established before heating.[1]

Decision Tree: Solvent Selection Strategy
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Select Solvent for
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What is the purpose?

Suzuki Coupling NMR / HPLC Purification / Workup

Temp > 80°C? DMSO-d6
(Best Resolution)

Structural ID

MeOD
(Rapid Exchange)

Quick Check

Liquid-Liquid Extraction

Use Dioxane/H2O
(High Stability)

Yes

Use THF/H2O
(Lower Boiling Pt)

No

Ethyl Acetate
(Acidify aq. layer to pH 5)

Click to download full resolution via product page

Figure 2: Strategic decision tree for solvent selection based on experimental intent.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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